![molecular formula C16H22N4O4S B2830206 4-(N-butyl-N-methylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide CAS No. 685837-24-5](/img/structure/B2830206.png)
4-(N-butyl-N-methylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(N-butyl-N-methylsulfamoyl)-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific research community due to its potential pharmacological properties. This compound is commonly referred to as BEMSO and belongs to the family of sulfonamide compounds. BEMSO has been synthesized using various methods, and the synthesis method plays a crucial role in determining the purity and yield of the final product.
Scientific Research Applications
Synthesis and Biological Activity
One study outlined the synthesis of 1,3,4-oxadiazole derivatives through a series of reactions starting with specific sulfamoyl benzoic acid derivatives. These compounds were evaluated for biological activities, highlighting the diverse potential applications of such structures in medicinal chemistry (Havaldar & Khatri, 2006) Syntheses and Biological Activity of 2-(4'-Diethylsulfonamide Phenyl)-4-Substituted Aminomethyl- 1,3,4-Oxadiazolin-5-Thiones.
Antimicrobial and Antifungal Studies
Another research focused on the crystal structure, Hirshfeld surface analysis, and biological activities of 1,3,4-oxadiazole derivatives. These compounds exhibited significant antibacterial and antioxidant activities, demonstrating the compound's relevance in developing new antimicrobial agents (Karanth et al., 2019) Crystal structure, Hirshfeld surfaces and biological studies of 4, 5-dihydro-1,3,4-oxadiazole-2-thiones.
Corrosion Inhibition
Further investigation into the corrosion inhibition properties of 1,3,4-oxadiazole derivatives revealed their effectiveness in protecting mild steel in sulphuric acid, indicating potential industrial applications for these compounds (Ammal, Prajila, & Joseph, 2018) Effect of substitution and temperature on the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles for mild steel in sulphuric acid: Physicochemical and theoretical studies.
Anticancer Activity
The design and synthesis of N-substituted benzamides containing 1,3,4-oxadiazole units and their evaluation against various cancer cell lines showed promising anticancer activities. Such studies provide insights into the therapeutic potential of these derivatives in oncology (Ravinaik et al., 2021) Design, Synthesis, and Anticancer Evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides.
properties
IUPAC Name |
4-[butyl(methyl)sulfamoyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N4O4S/c1-4-6-11-20(3)25(22,23)13-9-7-12(8-10-13)15(21)17-16-19-18-14(5-2)24-16/h7-10H,4-6,11H2,1-3H3,(H,17,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXXLYURLKAZNOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(O2)CC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[butyl(methyl)sulfamoyl]-N-(5-ethyl-1,3,4-oxadiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.